1-(Furan-2-yl)-2-(4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)ethanone oxalate

• IUPAC Name: 1-(furan-2-yl)-2-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C18H20N4O2.C2H2O4/c23-16(17-4-3-11-24-17)14-21-9-7-20(8-10-21)12-15-13-22-6-2-1-5-18(22)19-15;3-1(4)2(5)6/h1-6,11,13H,7-10,12,14H2;(H,3,4)(H,5,6)
• InChI Key: IHWOEWHMPCIUKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN3C=CC=CC3=N2)CC(=O)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C20H22N4O6
• Molecular Weight: 414.4 g/mol

Description

1-(Furan-2-yl)-2-(4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C20H22N4O6 and its molecular weight is 414.418. The purity is usually 95%.
BenchChem offers high-quality 1-(Furan-2-yl)-2-(4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Furan-2-yl)-2-(4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study by Kumar et al. (2013) involved the synthesis of derivatives related to the furan and imidazo[1,2-a]pyridine frameworks, demonstrating potential anticancer activities against various cancer cell lines. This research highlights the importance of such compounds in the development of new anticancer therapies (Kumar, S., Kumar, N., Roy, P., & Sondhi, S., 2013).

Novel Synthetic Pathways

Research by Cui et al. (2018) developed an efficient method for synthesizing sulfonylated furan or imidazo[1,2-a]pyridine derivatives through a domino reaction. This work is significant for its contribution to the synthesis of complex molecules with potential therapeutic applications (Cui, Z., Zhu, B., Li, X., & Cao, H., 2018).

Synthetic Utility in Drug Design

Further exploration into the synthetic utility of compounds containing the furan and imidazo[1,2-a]pyridine moieties has been demonstrated by studies such as the work of Pan et al. (2010), which developed a straightforward approach to fully substituted furans, showcasing the versatility of these compounds in the synthesis of molecules with potential biological activity (Pan, H.-R., Li, Y., Yan, C.-X., Xing, J., & Cheng, Y., 2010).

Antiprotozoal Agents

The synthesis and evaluation of dicationic imidazo[1,2-a]pyridines, including structures similar to the compound of interest, have shown promising antiprotozoal activities. This research, conducted by Ismail et al. (2004), underscores the potential of such compounds in the treatment of protozoal infections, providing a pathway for the development of new antiprotozoal agents (Ismail, M., Brun, R., Wenzler, T., Tanious, F., Wilson, W., & Boykin, D., 2004).